N-cyclohexyl-4-formylpiperazine-1-carboxamide

• IUPAC Name: N-cyclohexyl-4-formylpiperazine-1-carboxamide
• InChI: InChI=1S/C12H21N3O2/c16-10-14-6-8-15(9-7-14)12(17)13-11-4-2-1-3-5-11/h10-11H,1-9H2,(H,13,17)
• InChI Key: SIXPTGDIOHYXBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)N2CCN(CC2)C=O
• Molecular Formula: C12H21N3O2
• Molecular Weight: 239.31 g/mol
• CAS No.: 710333-76-9

Description

N-cyclohexyl-4-formylpiperazine-1-carboxamide is a useful research compound. Its molecular formula is C12H21N3O2 and its molecular weight is 239.319. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Research has explored the synthesis of various heterocyclic compounds using derivatives similar to N-cyclohexyl-4-formylpiperazine-1-carboxamide. These synthetic processes are crucial in the development of novel compounds with potential therapeutic or industrial applications. For instance, studies have demonstrated the synthesis of pyrazoloquinoline derivatives and other heterocyclic compounds through multicomponent reactions involving similar carboxamide derivatives (Chebanov et al., 2012).

Biological Activity and Drug Development

Several studies have reported on the biological activity of carboxamide derivatives, which have implications in drug discovery and development. For example, research has identified indole-2-carboxamides, structurally related to this compound, as promising antituberculosis agents, showing efficacy against Mycobacterium tuberculosis (Kondreddi et al., 2013). Additionally, N-arylpiperazine-1-carboxamide derivatives have been synthesized and evaluated for their antiandrogenic properties, with potential applications in treating prostate cancer (Kinoyama et al., 2005).

Chemical Reactions and Transformations

The compound and its derivatives are also studied for their role in various chemical reactions. For example, research on the photocyclization of N-formyl-N-methyl α,β-unsaturated amides, which are structurally related to this compound, has been conducted to understand the mechanisms of certain chemical transformations (MaruyamaKazuhiro et al., 1980).

Potential as Mosquito Repellents

Carboxamide derivatives have been investigated for their potential as mosquito repellents. A study explored the efficacy of various carboxamides, including compounds similar to this compound, in repelling mosquitoes, highlighting the potential for developing new, effective repellents (Katritzky et al., 2010).